ethyl 4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-2-carboxylate dihydrochloride

• IUPAC Name: ethyl 4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-2-carboxylate;dihydrochloride
• InChI: InChI=1S/C9H13N3O2.2ClH/c1-2-14-9(13)8-11-6-3-4-10-5-7(6)12-8;;/h10H,2-5H2,1H3,(H,11,12);2*1H
• InChI Key: QOIKTDZUJQSDTO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC2=C(N1)CNCC2.Cl.Cl
• Molecular Formula: C9H15Cl2N3O2
• Molecular Weight: 268.14 g/mol
• CAS No.: 214782-04-4

Description

Ethyl 4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-2-carboxylate dihydrochloride is an organic compound that belongs to the class of imidazopyridines. These are organic polycyclic compounds containing an imidazole ring fused to a pyridine ring. The compound has a molecular weight of 268.14.

Synthesis Analysis

The synthesis of imidazopyridines has been described in recent years using various catalysts. In one method, heating compounds with a two-fold molar excess of acyl or sulfonyl chloride in the presence of triethylamine (TEA) leads to the formation of products substituted both at the nitrogen atom of the imine C=N-H moiety and at the N -1 position of the 4,5-dihydro-1 H -imidazole ring.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H13N3O2.2ClH/c1-2-14-9(13)8-11-6-3-4-10-5-7(6)12-8;;/h10H,2-5H2,1H3,(H,11,12);2*1H. This indicates the presence of a 5-membered imidazole ring fused with a pyridine ring.

Physical and Chemical Properties Analysis

This compound is a powder with a melting point of 182-184°C. It is stored at room temperature.

Scientific Research Applications

Synthesis and Structural Insights

Research has illustrated the synthesis of derivatives related to ethyl 4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-2-carboxylate dihydrochloride and their interesting behaviors or structural characteristics. For example, one study described the synthesis of Spiro[2-cyclopentene-1,3’-imidazo[1,2-a]pyridine] derivatives, showcasing the compound's potential for further chemical modification and application in various fields, including medicinal chemistry and material science (Abe et al., 2010).

Potential in Drug Discovery

The compound and its derivatives have been identified for their potential in drug discovery, especially as kinase inhibitors. For instance, derivatives have been explored as new classes of VEGFR-2 kinase inhibitors, highlighting their potential application in cancer therapy (Sun-Young Han et al., 2012). This research underscores the relevance of this compound in the development of novel therapeutic agents.

Heterocyclic Chemistry

The compound serves as a critical precursor or intermediate in the synthesis of various heterocyclic compounds. Studies have detailed methods for constructing complex molecules from this compound, which are of significant interest in pharmaceuticals and organic chemistry. For example, the microwave-assisted synthesis of novel imidazo- and pyrimidopyrido[4’,3’:4,5]thieno[2,3-d]pyrimidines from related precursors has been reported, indicating the versatility and utility of the compound in synthetic organic chemistry (E. Ahmed et al., 2005).

Safety and Hazards

The safety information available indicates that this compound has several hazard statements including H302, H315, H319, H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.